Cas no 1692335-32-2 (3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane
• CAS No: 1692335-32-2
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD28348267
• CID: 4611215
• PubChem ID: 102555183
• Update Time: 2025-10-31

3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane, 3-(1-methyl-1H-pyrazol-5-yl)-
• 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane

• MDL： MFCD28348267
• Inchi： 1S/C11H17N3/c1-14-11(4-5-12-14)8-6-9-2-3-10(7-8)13-9/h4-5,8-10,13H,2-3,6-7H2,1H3
• InChI Key： AQIVISWYEYMMHQ-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(C1N(C)N=CC=1)C2

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane

Introduction to 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1692335-32-2)

3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1692335-32-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclo compounds, which are known for their diverse biological activities and pharmacological profiles.

The molecular structure of 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane features a bicyclic ring system with an azabicyclo[3.2.1]octane core, which is substituted with a 1-methylpyrazole moiety at the 3-position. This structural arrangement imparts the compound with distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane in modulating neurotransmitter systems, particularly in the central nervous system (CNS). One of the key areas of interest is its interaction with serotonin receptors, which play a crucial role in mood regulation, sleep, and other physiological processes. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT₇ receptor subtype, which has been implicated in various neurological disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane has also been investigated for its potential as an allosteric modulator of GABA_A receptors. GABA_A receptors are important targets for the development of anxiolytic and anticonvulsant drugs. Preclinical studies have demonstrated that this compound can enhance GABAergic neurotransmission, suggesting its potential as a novel therapeutic agent for anxiety disorders and epilepsy.

The pharmacokinetic properties of 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane have also been extensively studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a favorable half-life, making it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to further assess the safety and efficacy of 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane. Early phase I trials have demonstrated that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are focused on evaluating the compound's therapeutic potential in specific patient populations.

In conclusion, 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1692335-32-2) represents a promising candidate for the development of novel therapeutics targeting serotonin and GABA receptors in the CNS. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and development in the field of medicinal chemistry and pharmacology.